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Compound of Interest

Compound Name: Brazilane

Cat. No.: B1254921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of brazilin, a naturally occurring red pigment

with significant pharmacological potential. The document details its primary botanical sources,

comprehensive extraction and purification methodologies, quantitative yields, and its

modulation of key signaling pathways.

Natural Sources of Brazilin
Brazilin is a homoisoflavonoid found predominantly in the heartwood of several leguminous

trees. The primary species of interest are:

Caesalpinia sappanL. (Sappanwood): Widely distributed in Southeast Asia, this is a major

historical and current source of brazilin.[1] The heartwood is used in traditional medicine and

as a source of red dye.[1]

Paubrasilia echinata(Lam.) Gagnon, H.C.Lima & G.P.Lewis (Brazilwood): Native to the

Atlantic Forest of Brazil, this tree is the national tree of Brazil and was historically a primary

source of red dye.[2] It is now an endangered species, and its trade is regulated.
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Haematoxylum brasilettoH.Karst (Mexican Logwood): Found in Mexico, Central America,

and Colombia, this tree is another significant source of brazilin.[3][4]

Caesalpinia violacea: A related species also known to contain brazilin.

The geographical distribution of these key botanical sources is summarized in the table below.

Botanical Name Common Name(s) Geographical Distribution

Caesalpinia sappan L. Sappanwood, Indian Redwood
Southeast Asia (India, Burma,

Thailand, Philippines, etc.)[5]

Paubrasilia echinata Brazilwood, Pernambuco Atlantic Forest of Brazil[2]

Haematoxylum brasiletto

H.Karst

Mexican Logwood, Palo de

Brasil

Mexico, Central America,

Colombia[3][4]

Caesalpinia violacea --- Central and South America

Extraction of Brazilin
The extraction of brazilin from the heartwood of its source plants is a critical step in its isolation

and purification. Various methods have been employed, each with its own efficiency and yield.

Experimental Protocols
Protocol 2.1.1: Maceration

Preparation of Plant Material: The heartwood of the source plant is air-dried and ground into

a coarse powder.

Extraction: The powdered heartwood is macerated in 95% ethanol (solid to solvent ratio of

1:4 w/v) for 24 hours at room temperature with occasional shaking. This process is repeated

three times.

Filtration and Concentration: The combined ethanolic extracts are filtered through Whatman

No. 1 filter paper. The filtrate is then concentrated under reduced pressure using a rotary

evaporator at a temperature not exceeding 50°C to yield the crude extract.
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Protocol 2.1.2: Soxhlet Extraction

Preparation of Plant Material: The heartwood is dried and finely powdered.

Extraction: A known quantity of the powdered heartwood is placed in a thimble in a Soxhlet

apparatus and extracted with 95% ethanol for a specified duration (e.g., 15 hours).[6]

Concentration: The resulting extract is concentrated using a rotary evaporator to obtain the

crude extract.

Protocol 2.1.3: Ultrasound-Assisted Extraction (UAE)

Preparation of Plant Material: The heartwood is dried and powdered.

Extraction: The powdered material is suspended in a suitable solvent (e.g., ethanol) in an

extraction vessel. The vessel is then placed in an ultrasonic bath and subjected to ultrasonic

waves at a specific frequency and temperature for a defined period (e.g., 30 minutes at

95°C).

Filtration and Concentration: The extract is filtered and concentrated as described in the

maceration protocol.

Quantitative Data on Brazilin Extraction from
Caesalpinia sappan
The choice of extraction method and solvent significantly impacts the yield of brazilin. The

following table summarizes quantitative data from various studies on Caesalpinia sappan.
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Extraction
Method

Solvent
Temperatur
e (°C)

Duration

Brazilin
Yield (
g/100g of
dried
heartwood)

Reference

Maceration 95% Ethanol
Room

Temperature
72 hours

4.58 mg/g

(0.458%)
[7]

Solid-Liquid

Extraction

Water-

Ethanol
- 3 hours

5.43 mg/g

(0.543%)
[7]

Reflux 95% Ethanol - 3 cycles - [7]

NADES-UAE
Betaine-

Lactic Acid
- 30 minutes

4.49 mg/g

(0.449%)
[7]

TLC-

Densitometry
95% Ethanol - - 1.259 ± 0.285 [5]

TLC-Image

Analysis
95% Ethanol - - 1.256 ± 0.266 [5]

Maceration 99% Ethanol
Room

Temperature
3 days High

Reflux
Absolute

Ethanol
- - High [6]

Ultrasonic-

Assisted
- - 60 minutes - [6]

Water

Blanching +

Cabinet

Drying

Water - - 1.3152%

Note: Quantitative data for brazilin yield from Paubrasilia echinata and Haematoxylum

brasiletto is not readily available in the reviewed literature.

Purification of Brazilin
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Crude extracts of brazilin require further purification to isolate the compound for research and

drug development purposes.

Experimental Protocol: Column Chromatography
Protocol 3.1.1: Macroporous Resin Column Chromatography

Preparation of Crude Extract: A crude ethanol extract of Caesalpinia sappan heartwood is

obtained as described in the extraction protocols.

Column Preparation: A macroporous resin column is packed and equilibrated with the

appropriate solvent.

Elution: The crude extract is loaded onto the column and eluted with a stepwise gradient of

ethanol in water (e.g., 35% v/v ethanol).

Fraction Collection and Analysis: Fractions are collected and analyzed for the presence of

brazilin using Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Concentration: Fractions containing pure brazilin are pooled and concentrated to yield the

purified compound. This method has been shown to increase the brazilin content to 39.9%

w/w in the resulting extract.

Protocol 3.1.2: High-Performance Liquid Chromatography (HPLC) for Quantification

Instrumentation: A standard HPLC system equipped with a C18 column (e.g., 4.6 x 150 mm,

5 µm), a pump, an autosampler, and a photodiode array detector is used.

Mobile Phase: A gradient of methanol and 2.5% acetic acid in water is typically employed.

Detection: Brazilin is detected at a wavelength of 280 nm.

Standard Preparation: A stock solution of pure brazilin is prepared and serially diluted to

create a calibration curve.

Sample Preparation: The dried extract is dissolved in the mobile phase, filtered, and injected

into the HPLC system.
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Quantification: The concentration of brazilin in the sample is determined by comparing its

peak area to the calibration curve.

Signaling Pathways Modulated by Brazilin
Recent research has elucidated the involvement of brazilin in key cellular signaling pathways,

highlighting its therapeutic potential.

STING/TBK1/IRF3 Pathway in Non-Small Cell Lung
Cancer
Brazilin has been shown to inhibit the proliferation of non-small cell lung cancer (NSCLC) cells

by activating the STING (Stimulator of Interferon Genes) pathway.

Diagram of the STING/TBK1/IRF3 Signaling Pathway
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Caption: Brazilin-mediated activation of the STING pathway in NSCLC.

Experimental Protocol for Investigating STING Pathway Activation

Cell Culture: NSCLC cell lines (e.g., A549, H358) are cultured in appropriate media.

Brazilin Treatment: Cells are treated with varying concentrations of brazilin for a specified

time (e.g., 24 hours).
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Western Blot Analysis: Protein lysates are collected, and Western blotting is performed to

detect the phosphorylation status of STING, TBK1, and IRF3 using specific antibodies.

Quantitative RT-PCR: RNA is extracted from the cells, and qRT-PCR is performed to

measure the mRNA expression levels of downstream target genes such as CXCL10, CCL5,

and IFN-β.

Flow Cytometry: Apoptosis is assessed by staining cells with Annexin V and propidium iodide

followed by flow cytometric analysis.

IRAK4-NF-κB Pathway in Inflammation
Brazilin has demonstrated anti-inflammatory properties by inhibiting the IRAK4-NF-κB signaling

pathway in macrophages.

Diagram of the IRAK4-NF-κB Signaling Pathway
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Caption: Inhibition of the IRAK4-NF-κB pathway by brazilin.
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Experimental Protocol for Investigating IRAK4-NF-κB Pathway Inhibition

Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are cultured.

LPS Stimulation and Brazilin Treatment: Cells are pre-treated with brazilin for a specific

duration before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory

response.

Western Blot Analysis: Cell lysates are analyzed by Western blotting to assess the protein

expression levels of IRAK4, phosphorylated IKK, and phosphorylated IκB.

NF-κB Translocation Assay: Immunofluorescence or nuclear/cytoplasmic fractionation

followed by Western blotting is used to determine the translocation of the NF-κB p65 subunit

from the cytoplasm to the nucleus.

ELISA: The production of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell

culture supernatant is quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

Nitric Oxide (NO) Assay: The concentration of nitrite, a stable product of NO, in the culture

medium is measured using the Griess reagent as an indicator of iNOS activity.

Conclusion
Brazilin, derived from the heartwood of several Caesalpinia and related species, is a promising

natural compound with well-documented anti-cancer and anti-inflammatory properties. This

guide has provided a comprehensive overview of its natural sources, detailed protocols for its

extraction and purification, and an analysis of its mechanisms of action through the modulation

of the STING and NF-κB signaling pathways. Further research into the quantitative analysis of

brazilin from a wider range of botanical sources and continued exploration of its therapeutic

potential are warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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